Cas no 2138387-38-7 (3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2138387-38-7
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 6296062
• PubChem ID: 165477623
• Update Time: 2025-05-27

3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid
• 2138387-38-7
• EN300-1074493

• Inchi： 1S/C11H11N3O4S/c1-19(17,18)8-5-13-14(6-8)10-3-2-7(11(15)16)4-9(10)12/h2-6H,12H2,1H3,(H,15,16)
• InChI Key： KFPRPIYQSMPRDB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(C(=O)O)=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 281.04702701g/mol
• Monoisotopic Mass: 281.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 124Ų

Additional information on 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid

Comprehensive Overview of 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 2138387-38-7)

3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 2138387-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a methanesulfonyl and pyrazole moiety, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial circles.

The growing demand for small-molecule therapeutics has propelled interest in compounds like 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid. Its structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in precision medicine. Recent literature highlights its potential in targeting inflammatory pathways, aligning with current trends in autoimmune disease research. This connection to immunomodulation has made it a subject of numerous patent filings and preclinical studies.

From a synthetic chemistry perspective, the methanesulfonyl group in this compound offers unique reactivity patterns that organic chemists are exploring for structure-activity relationship (SAR) studies. The presence of both amino and carboxylic acid functionalities provides multiple sites for derivatization, making it versatile for medicinal chemistry applications. These characteristics answer frequent search queries about "modifiable drug scaffolds" and "multifunctional building blocks" in chemical databases.

The compound's physicochemical properties, including its logP and solubility profile, have become discussion points in pharmaceutical forums, as these parameters are crucial for druglikeness assessment. Computational chemists often search for "predictive ADME modeling" of such compounds, and 2138387-38-7 serves as an interesting case study due to its balanced polarity and molecular weight (284.28 g/mol). These features make it relevant to current discussions about oral bioavailability optimization in drug design.

In the context of green chemistry initiatives, researchers are investigating sustainable synthetic routes for 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid. This aligns with the increasing search volume for "environmentally friendly synthesis" in chemical research. The compound's potential for catalytic transformations rather than stoichiometric reactions makes it attractive for process chemistry applications, addressing another trending topic in pharmaceutical manufacturing.

The analytical characterization of CAS 2138387-38-7 involves advanced techniques like LC-MS and NMR spectroscopy, which are frequently searched by quality control professionals. Its distinct spectral signatures have been documented in several studies, providing reference data for researchers working with similar heterocyclic compounds. This analytical profile supports its identification in complex matrices, a common challenge in metabolite identification studies.

Emerging applications in chemical biology have positioned this compound as a tool for studying enzyme mechanisms. The pyrazole ring system in particular has shown interesting interactions with biological targets, making it relevant to searches about "fragment-based drug discovery." Its potential as a pharmacophore component continues to be explored in academic and industrial settings, with recent publications highlighting its utility in high-throughput screening platforms.

Stability studies of 3-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)benzoic acid under various conditions have provided valuable data for formulation scientists. These investigations address common industry questions about "solid-state stability" and "solution-phase degradation," particularly for compounds containing sensitive functional groups. The methanesulfonyl moiety's influence on molecular stability has become a subject of specialized research in physical organic chemistry.

The intellectual property landscape surrounding this compound reflects its commercial potential, with patent searches revealing applications in diverse therapeutic areas. This aligns with growing interest in "repurposing chemical entities" across different disease indications. The compound's structural features have inspired several analog development programs, demonstrating its value as a lead compound in medicinal chemistry campaigns.

From a regulatory perspective, the compound's status as a non-controlled substance makes it accessible for research purposes, answering frequent queries about "research chemical availability." However, proper handling procedures remain essential, as with all fine chemicals. The scientific community continues to investigate its full potential while adhering to ethical research practices and safety guidelines.